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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the theoretical and practical
aspects of studying the dyeing kinetics of C.l. Disperse Red 278 on polyamide fibers. The
information is intended to guide researchers in setting up and analyzing experiments to
determine the kinetic and thermodynamic parameters of this dyeing system.

Introduction

Disperse dyes are non-ionic, sparingly water-soluble colorants primarily used for dyeing
hydrophobic fibers such as polyester and polyamide (nylon). The dyeing process is a complex
interplay of dye dispersion in the aqueous bath, adsorption onto the fiber surface, and
subsequent diffusion into the fiber matrix.[1] Understanding the kinetics of this process is
crucial for optimizing dyeing conditions to achieve level coloration, good fastness properties,
and efficient dye uptake.

Disperse Red 278 (C.l. 113386) is a monoazo disperse dye.[2] Its dyeing behavior on
polyamide is governed by factors such as temperature, pH, dye concentration, and the
presence of auxiliaries.[3] The kinetics of dyeing polyamide with disperse dyes can be
described by various models that quantify the rate of dyeing and the affinity of the dye for the
fiber.
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Theoretical Background

The dyeing of polyamide fibers with disperse dyes is generally considered a three-stage

process:

Diffusion from the dyebath to the fiber surface: The dye, dispersed in the aqueous medium,
moves towards the fiber.

Adsorption onto the fiber surface: A rapid equilibrium is established between the dye in the
solution and the dye adsorbed on the surface of the polyamide fiber.

Diffusion into the fiber: The adsorbed dye molecules slowly diffuse into the amorphous
regions of the polymer. This is typically the rate-determining step in the dyeing process.

The overall rate of dyeing is influenced by several factors, including:

Temperature: Higher temperatures increase the kinetic energy of the dye molecules and
swell the polymer, facilitating faster diffusion.[3]

pH: The pH of the dyebath can influence the surface charge of the polyamide fiber and the
stability of the disperse dye dispersion.

Dye Concentration: The initial concentration of the dye affects the rate of uptake and the final
exhaustion of the dyebath.

Fiber Morphology: The crystallinity and orientation of the polyamide fibers can impact the
rate of dye diffusion.

Experimental Protocols

The following protocols provide a general framework for studying the dyeing kinetics of

Disperse Red 278 on polyamide fibers. Researchers should optimize these protocols based

on their specific experimental setup and objectives.

Materials and Equipment

Polyamide 6 or 6,6 fabric: Scoured to remove any impurities.
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C.l. Disperse Red 278: Commercial grade.

Dispersing agent: A non-ionic or anionic surfactant.

Acetic acid: To adjust the pH of the dyebath.

Laboratory-scale dyeing machine: Capable of precise temperature control.

Spectrophotometer: For measuring dye concentration in the dyebath.

Standard laboratory glassware and equipment.

Protocol for Determining Dyeing Rate (Exhaustion
Curve)

e Prepare the Dyebath:

o

Accurately weigh a sample of polyamide fabric (e.g., 2 grams).

o Prepare a stock solution of Disperse Red 278 (e.g., 1 g/L) by pasting the dye with a small
amount of dispersing agent and then diluting with distilled water.

o Prepare the dyebath in the dyeing vessel with a specific liquor ratio (e.g., 40:1).

o Add the required amount of the dye stock solution to achieve the desired initial
concentration (e.g., 1% on weight of fiber).

o Add a dispersing agent (e.g., 1 g/L).
o Adjust the pH of the dyebath to a desired value (e.g., 5.5) using acetic acid.
» Dyeing Procedure:
o Place the polyamide fabric sample in the dyebath at an initial temperature of 40°C.

o Start the dyeing machine and begin to raise the temperature at a controlled rate (e.g.,
2°C/minute) to the target dyeing temperature (e.g., 100°C).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15554066?utm_src=pdf-body
https://www.benchchem.com/product/b15554066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Once the target temperature is reached, start taking aliquots (e.g., 2 mL) from the dyebath
at regular time intervals (e.g., 5, 10, 15, 20, 30, 45, 60, 90, and 120 minutes).

o After each aliquot is taken, replenish the dyebath with an equal volume of a blank solution
(water with the same pH and auxiliary concentrations) to maintain a constant liquor ratio.

e Analysis:

[¢]

Allow the collected aliquots to cool to room temperature.

o Measure the absorbance of each aliquot at the wavelength of maximum absorbance
(Amax) for Disperse Red 278 using a spectrophotometer.

o Use a pre-determined calibration curve to determine the concentration of the dye in each

aliquot.

o Calculate the percentage exhaustion of the dyebath at each time point using the following

equation:
Exhaustion (%) = [(Co - Ct) / Co] x 100

where Co is the initial concentration of the dye in the dyebath and C: is the concentration
of the dye at time t.

o Data Presentation:

o Plot the percentage exhaustion as a function of time to obtain the dyeing rate curve.

Protocol for Determining Adsorption Isotherms

o Prepare a series of dyebaths with varying initial concentrations of Disperse Red 278 (e.g.,
0.5, 1.0, 1.5, 2.0, 2.5% on weight of fiber).

» Follow the dyeing procedure as described in section 3.2, but continue the dyeing process
until equilibrium is reached (i.e., the concentration of the dye in the dyebath no longer
changes with time). This may take several hours.

o At equilibrium, measure the final concentration of the dye in the dyebath (Ce).
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» Calculate the amount of dye adsorbed per unit mass of fiber (qe) at equilibrium using the

following equation:

ge =[(Co-Ce)*V]/W

where V is the volume of the dyebath and W is the weight of the fabric.

e Plot ge versus Ce to obtain the adsorption isotherm.

 Fit the experimental data to various isotherm models (e.g., Langmuir, Freundlich, Nernst) to

determine the best-fit model and its parameters.

Quantitative Data Presentation

Disclaimer: The following tables present representative quantitative data for the dyeing of

polyamide fibers with a generic monoazo disperse dye. This data is for illustrative purposes

only, as specific experimental data for C.I. Disperse Red 278 is not readily available in

published literature. Researchers should determine these values experimentally for the specific

dye and conditions under investigation.

Table 1: Representative Kinetic Data for Disperse Dyeing of Polyamide at Different

Temperatures.

. . Dyeing Rate
Half-Dyeing Time

Apparent Diffusion

Temperature (°C) . Constant (k) Coefficient (D)
(t2/2) (min) .
(min~?) (cm?/s)
80 45 0.015 1.5x10-10
90 25 0.028 3.2x 10710
100 15 0.046 6.8 x 1010

Table 2: Representative Thermodynamic Parameters for Disperse Dyeing of Polyamide.
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Parameter Value
Standard Affinity (Ap®) -25 kJ/mol
Enthalpy of Dyeing (AH®) -40 kJ/mol
Entropy of Dyeing (AS®) -50 J/(mol-K)
Activation Energy of Diffusion (Ea) 85 kJ/mol

Table 3: Representative Adsorption Isotherm Parameters for Disperse Dyeing of Polyamide.

Isotherm Model

Parameters

Langmuir g_max =25 mg/g, K L=0.8 L/mg
Freundlich K_F =5.0 (mg/g)(L/mg)*/r,n=2.1
Nernst K _p =150
Visualizations
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Caption: Experimental workflow for determining the dyeing kinetics of Disperse Red 278 on
polyamide fibers.
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Caption: Schematic of the disperse dyeing mechanism on polyamide fibers.

Conclusion

The study of the dyeing kinetics of Disperse Red 278 on polyamide fibers provides valuable
insights into the dye-fiber interaction. By experimentally determining the kinetic and
thermodynamic parameters and fitting the data to appropriate models, researchers can
optimize the dyeing process for enhanced efficiency and product quality. The protocols and
representative data presented here serve as a guide for conducting such investigations. It is
imperative to perform detailed experiments for the specific dye-fiber system to obtain accurate
and reliable quantitative data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dyeing Kinetics of
Disperse Red 278 on Polyamide Fibers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554066#dyeing-kinetics-of-disperse-red-278-on-
polyamide-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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